Cas no 2172085-19-5 (5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2172085-19-5
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 6172374
• PubChem ID: 165599895
• Update Time: 2025-06-29

5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine
• 2172085-19-5
• EN300-1595962
• [5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-yl]methanamine

• Inchi： 1S/C12H22N4O/c1-2-17-7-3-6-16-12(8-10-4-5-10)11(9-13)14-15-16/h10H,2-9,13H2,1H3
• InChI Key： DGGFUAVIIBWITR-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(CN)N=N1)CC1CC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų

Additional information on 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172085-19-5)

The compound 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172085-19-5) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the cyclopropylmethyl and ethoxypropyl substituents, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given the presence of the 1,2,3-triazole core, which is known for its bioisosteric properties and ability to enhance pharmacokinetic profiles.

In recent years, the demand for novel triazole derivatives has surged, driven by their versatility in drug design. The 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine stands out due to its balanced lipophilicity and solubility, attributes critical for oral bioavailability. This compound is often discussed in the context of small molecule therapeutics, a hot topic in pharmaceutical research. Its CAS No. 2172085-19-5 serves as a unique identifier, ensuring precise referencing in scientific literature and patents.

The synthesis of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic reactions, including click chemistry methodologies. The 1,2,3-triazole ring is typically constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction celebrated for its efficiency and selectivity. The incorporation of the cyclopropylmethyl and ethoxypropyl groups further enhances the compound's stability and metabolic resistance, making it a valuable scaffold for further derivatization.

From a pharmacological perspective, 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine has shown promise in preclinical studies. Its ability to interact with specific enzyme targets, such as kinases or GPCRs, has been a focal point of recent investigations. The triazole moiety, in particular, is known to participate in hydrogen bonding and dipole interactions, which are crucial for binding affinity. These properties align with the growing interest in targeted therapies and precision medicine, areas where researchers are actively seeking compounds with high specificity and minimal off-target effects.

The compound's physicochemical properties, including its logP and pKa values, have been meticulously characterized to predict its behavior in biological systems. Such data are invaluable for drug formulation and ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Additionally, the ethoxypropyl side chain contributes to improved solubility, addressing one of the common challenges in developing orally active drugs. These attributes make CAS No. 2172085-19-5 a compelling subject for further research and development.

In the context of green chemistry, the synthesis of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine has been optimized to reduce waste and improve atom economy. This aligns with the broader industry trend toward sustainable pharmaceutical manufacturing. Researchers are also exploring the use of biocatalysts and flow chemistry to streamline the production process, further enhancing the compound's appeal for large-scale applications.

The potential applications of 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine extend beyond traditional small-molecule drugs. Its structural motifs are being investigated for use in proteolysis-targeting chimeras (PROTACs) and molecular glues, innovative approaches to drug discovery that are gaining traction in academia and industry. The compound's versatility underscores its relevance in contemporary research, where multi-target therapeutics and polypharmacology are increasingly emphasized.

In summary, 5-(cyclopropylmethyl)-1-(3-ethoxypropyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2172085-19-5) represents a fascinating example of modern medicinal chemistry. Its unique structure, combined with its promising biological activity, positions it as a valuable tool for drug discovery. As the scientific community continues to explore its potential, this compound is likely to play a significant role in the development of next-generation therapeutics, addressing unmet medical needs and advancing the field of precision medicine.